Cas no 1805412-97-8 (Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate)

• Product Name: Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate
• CAS No: 1805412-97-8
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4862191
• Update Time: 2025-10-29

Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate

• Inchi： 1S/C9H8BrF2NO3/c1-16-7(15)3-5-4(9(11)12)2-6(14)8(10)13-5/h2,9,14H,3H2,1H3
• InChI Key： KZFHLFPOQOTNAL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)C(CC(=O)OC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate

Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1805412-97-8): A Comprehensive Overview

Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1805412-97-8) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique bromine and difluoromethyl functional groups, plays a pivotal role in the synthesis of various bioactive molecules. Its molecular structure, which includes a pyridine ring, makes it a valuable intermediate in the development of novel therapeutic agents and advanced materials.

The growing interest in Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate can be attributed to its versatility and potential applications. Researchers and industry professionals are increasingly exploring its use in drug discovery and crop protection, driven by the demand for more efficient and sustainable solutions. The compound's CAS number 1805412-97-8 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key features of Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate is its ability to act as a building block in the synthesis of complex molecules. The presence of a hydroxyl group and an ester moiety enhances its reactivity, enabling chemists to modify its structure for specific applications. This adaptability has made it a popular choice in the development of small molecule inhibitors and biologically active compounds.

In the pharmaceutical industry, Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate is often utilized in the design of targeted therapies. Its incorporation into drug candidates has shown promise in addressing unmet medical needs, particularly in the treatment of chronic diseases. The compound's difluoromethyl group is known to improve metabolic stability, a critical factor in drug development.

Beyond pharmaceuticals, Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate has found applications in agrochemical research. Its structural attributes make it suitable for the synthesis of pesticides and herbicides, contributing to the advancement of sustainable agriculture. The compound's ability to interact with biological targets has been leveraged to develop more effective and environmentally friendly crop protection solutions.

The synthesis and characterization of Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate involve advanced organic chemistry techniques. Researchers employ methods such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) to confirm its purity and structure. These analytical tools are essential for ensuring the compound's suitability for various applications.

As the demand for innovative chemical solutions continues to rise, Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate is poised to play a significant role in shaping the future of chemical research and industrial applications. Its unique properties and broad utility make it a compound of interest for scientists and industry leaders alike.

In conclusion, Methyl 2-bromo-5-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1805412-97-8) stands out as a versatile and valuable chemical intermediate. Its applications in pharmaceuticals, agrochemicals, and material science highlight its importance in modern research and development. With ongoing advancements in synthetic chemistry, the potential uses of this compound are expected to expand, further solidifying its position as a key player in the chemical industry.